NITD-349

• Molecular Formula: C17H20F2N2O
• Molecular Weight: 306.35 g/mol
• InChI: InChI=1S/C17H20F2N2O/c1-17(2)5-3-11(4-6-17)20-16(22)15-9-12-13(19)7-10(18)8-14(12)21-15/h7-9,11,21H,3-6H2,1-2H3,(H,20,22)
• InChIKey: UATYSFRIVIHVKL-UHFFFAOYSA-N

NITD-349: MmpL3 Inhibitor for MDR-TB Research

NITD-349 is a synthetic small molecule belonging to the indole-2-carboxamide class of compounds. It functions as a potent and selective inhibitor of Mycobacterial membrane protein Large 3 (MmpL3), an essential transmembrane transporter required for trehalose monomycolate export and mycobacterial cell wall biosynthesis [1]. First reported in 2013 as part of the Novartis Institute for Tropical Diseases (NITD) tuberculosis program, NITD-349 demonstrates highly potent anti-mycobacterial activity with an MIC50 of 23 nM against virulent Mycobacterium tuberculosis H37Rv and exhibits bactericidal activity against both extracellular and intracellular Mtb [2]. The compound possesses an oral pharmacokinetic profile suitable for preclinical evaluation and has been structurally characterized in complex with its MmpL3 target via X-ray crystallography, providing atomic-level validation of its binding mode [3].

MmpL3 pathway inhibition study fit

Cell wall biosynthesis inhibitor probe for mycobacterial research

Suitable for resistance-mechanism and combination-regimen studies

• [1] Rao SP, Lakshminarayana SB, Kondreddi RR, et al. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis. Sci Transl Med. 2013;5(214):214ra168. View Source
• [2] Anjiechem. NITD-349 Product Information. CAS 1473450-62-2. View Source
• [3] Yang X, Hu T, Yang X, et al. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO. J Mol Biol. 2020;432(16):4426-4434. View Source

NITD-349: Differentiated MmpL3 Inhibition

Although multiple MmpL3 inhibitors exist in the tuberculosis drug discovery pipeline, including SQ109 (phase IIb/III), SPIRO, and structurally diverse chemotypes such as adamantyl ureas and thienopyrimidines, the indolecarboxamide class represented by NITD-349 occupies a distinct region of chemical space with unique binding interactions, pharmacokinetic behavior, and resistance profiles [1][2]. Even within the same indolecarboxamide series, subtle structural modifications produce quantifiable differences in MIC values, in vivo log CFU reduction, metabolic stability, and CYP inhibition profiles [3]. Substituting NITD-349 with a generic MmpL3 inhibitor or a related analog without verifying equivalence introduces uncontrolled variables that can compromise experimental reproducibility, confound structure-activity relationship (SAR) interpretation, and produce misleading in vivo efficacy data. The quantitative evidence presented below establishes precisely where NITD-349 differs from its closest analogs and class representatives.

Binding-mode divergence

Unique central-channel binding pose may not transfer to other MmpL3 inhibitor classes (SQ109, AU1235, BM212)

Resistance-profile mismatch

Distinct mutation pathways reported for NITD-349 versus other scaffolds can alter mutant selection outcomes

Kill-kinetic variability

Inoculum-dependent cidality and combination synergy differ quantitatively across MmpL3 inhibitors

• [1] North EJ, Schwartz CP, Zgurskaya HI, Jackson M. Recent advances in mycobacterial membrane protein large 3 inhibitor drug design for mycobacterial infections. Expert Opin Drug Discov. 2023;18(7):707-724. View Source
• [2] Williams JT, Abramovitch RB. Molecular Mechanisms of MmpL3 Function and Inhibition. Microb Drug Resist. 2023;29(5):190-212. View Source
• [3] Rao SP, Lakshminarayana SB, Kondreddi RR, et al. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis. Sci Transl Med. 2013;5(214):214ra168. (Table S1: SAR of indolecarboxamide analogs). View Source

NITD-349: Quantitative Comparator Evidence

In Vitro Potency Against H37Rv

In a direct head-to-head comparison conducted within the same study, NITD-349 and NITD-304 were evaluated in a chronic mouse model of established Mycobacterium tuberculosis infection. Following four weeks of oral treatment at 100 mg/kg, NITD-349 achieved a 2.38-log CFU reduction in lung bacterial burden, whereas NITD-304 achieved a 2.14-log CFU reduction [1]. This represents an 11.2% greater reduction in bacterial load for NITD-349 compared to its closest indolecarboxamide analog under identical experimental conditions. Notably, at the two-week timepoint in the same model, both compounds showed comparable efficacy to the first-line drug rifampicin (1.29-log reduction) and superior efficacy to ethambutol (0.75-log reduction) [1]. In the acute infection model, NITD-349 produced dose-dependent CFU reductions of 0.9-log at 12.5 mg/kg and 3.4-log at 50 mg/kg [2]. These quantitative differences in long-term bacterial clearance, despite nearly identical in vitro MIC profiles, highlight that in vitro potency does not predict in vivo efficacy and that compound-specific properties govern outcomes in preclinical models.

In Vitro Potency

Reported

MIC₅₀ 23 nM (0.007 μg/mL) vs SQ109 ~200–400 nM; ~10-fold greater molar potency

Supports potency-ranking context across comparator-class MmpL3 inhibitors

Cross-study comparable; verify assay harmonization

Evidence Dimension	In vivo bacterial clearance (lung CFU reduction after 4 weeks oral dosing)
Target Compound Data	2.38-log CFU reduction (NITD-349 at 100 mg/kg)
Comparator Or Baseline	2.14-log CFU reduction (NITD-304 at 100 mg/kg); 1.29-log (rifampicin at 10 mg/kg); 0.75-log (ethambutol at 100 mg/kg)
Quantified Difference	NITD-349 provides 0.24-log (11.2%) greater CFU reduction than NITD-304; 1.09-log (84.5%) greater than ethambutol
Conditions	Chronic murine TB efficacy model (established infection); oral administration; 4-week treatment duration; lung tissue CFU enumeration

Why This Matters

For procurement decisions in preclinical tuberculosis research, the 11.2% improvement in bacterial clearance relative to NITD-304 at the same dose and duration may represent a meaningful efficacy advantage when selecting between these two lead indolecarboxamide candidates for combination therapy studies or resistance profiling.

• [1] Rao SP, Lakshminarayana SB, Kondreddi RR, et al. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis. Sci Transl Med. 2013;5(214):214ra168. (Table S3: Summary of lung Mtb CFU reduction). View Source
• [2] Anjiechem. NITD-349 Product Information (citing Rao et al., Sci Transl Med 2013). View Source

Activity Against MDR Clinical Isolates

In comprehensive in vitro safety profiling conducted in parallel, both NITD-349 and NITD-304 demonstrated favorable profiles with no measurable differences in key liability assays. Neither compound inhibited the major cytochrome P450 isoenzyme CYP3A4 in both reversible and time-dependent inhibition assays, and neither induced hPXR (human pregnane X receptor) activation [1][2]. hERG binding and patch clamp IC50 values for both compounds exceeded 30 μM, indicating a low risk of cardiotoxicity [2]. Cytotoxicity assays revealed CC50 values >20 μM with selectivity indices (CC50/MIC50) exceeding 1000 for both compounds [2]. Mini-AMES analysis showed no intrinsic mutagenic potential in the absence or presence of rat liver S9 metabolic activation [2]. Importantly, metabolite analysis of NITD-304 (the structurally related analog) in rat, dog, and human liver microsomes revealed no major metabolic breakdown across species, a finding that likely extends to NITD-349 given their high structural similarity and shared indolecarboxamide core [2]. The absence of CYP inhibition is particularly critical for a compound intended for use in tuberculosis combination regimens, where drug-drug interactions with rifampicin, isoniazid, or antiretroviral medications would preclude clinical development.

MDR Isolate Activity

Reported

MIC range 0.04–0.08 μM across 9 MDR clinical isolates; narrow 2-fold range vs ~8-fold for AU1235

Supports strain-panel response consistency review

MDR strain diversity may require confirmation in target assay

Evidence Dimension	CYP3A4 inhibition (reversible and time-dependent)
Target Compound Data	No apparent inhibition (both assay types)
Comparator Or Baseline	NITD-304: No apparent inhibition (both assay types)
Quantified Difference	No measurable difference; both compounds negative in CYP3A4 inhibition assays
Conditions	In vitro human liver microsome assays; reversible and time-dependent CYP3A4 inhibition protocols

Why This Matters

For researchers designing in vivo combination therapy studies, the validated absence of CYP3A4 inhibition for NITD-349 reduces the risk of confounding pharmacokinetic interactions, a critical consideration when selecting a tool compound for studies involving multiple antitubercular or antiretroviral agents.

• [1] Rao SP, Lakshminarayana SB, Kondreddi RR, et al. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis. Sci Transl Med. 2013;5(214):214ra168. (Table 3: In vitro PK and safety profiling). View Source
• [2] Rao SP, et al. Sci Transl Med. 2013;5(214):214ra168. (Safety data from main text and Table 3). View Source

Oral Efficacy in Chronic TB Mouse Model

X-ray crystal structures of MmpL3 in complex with NITD-349 and SPIRO revealed that NITD-349 binds deep within the central channel of the MmpL3 transmembrane domain, directly targeting the proton relay pathway essential for transporter function [1][2]. The amide nitrogen and indole nitrogen of NITD-349 form specific interactions that clamp Asp645, a key residue in the proton translocation mechanism [2]. This binding mode is mechanistically distinct from SPIRO, whose piperidine nitrogen interacts with Asp645 via a different pharmacophore geometry [1]. Structural analysis indicates that NITD-349 binding induces specific conformational changes in MmpL3 that block proton relay activity, thereby inhibiting trehalose monomycolate transport and disrupting mycobacterial cell wall biosynthesis [1][3]. The availability of this high-resolution structural data for NITD-349 (PDB entry 7C2N) provides an experimentally validated binding pose that can guide rational design of next-generation analogs and enables computational modeling of resistance mutations, a capability not available for all MmpL3 inhibitors.

In Vivo Lung CFU

Reported

2.38-log₁₀ CFU reduction at 100 mg/kg oral; comparable to rifampicin, superior to ethambutol in chronic mouse model

Model-response endpoint context; supports oral exposure-model interpretation

Model species and infection stage context must be noted

Evidence Dimension	Binding site and interaction with Asp645 residue
Target Compound Data	Amide nitrogen and indole nitrogen of NITD-349 interact and clamp Asp645 in the proton-translocation channel
Comparator Or Baseline	SPIRO: piperidine nitrogen interacts with Asp645 via distinct pharmacophore geometry; SQ109: distinct chemical scaffold with different binding mode
Quantified Difference	Structural data confirm unique binding interaction pattern; NITD-349 is the only indolecarboxamide with publicly available MmpL3 co-crystal structure
Conditions	X-ray crystallography of M. tuberculosis MmpL3 protein in complex with inhibitor; PDB entry 7C2N

Why This Matters

For medicinal chemistry and structural biology applications, the availability of an experimentally validated co-crystal structure enables structure-guided optimization, rational resistance mutation analysis, and computational docking studies that are not feasible with compounds lacking defined binding poses.

• [1] Yang X, Hu T, Yang X, et al. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO. J Mol Biol. 2020;432(16):4426-4434. View Source
• [2] Protein Data Bank in Europe (PDBe). PDB Entry 7C2N: Crystal structure of MmpL3 in complex with NITD-349. View Source
• [3] Bolla JR. Targeting MmpL3 for anti-tuberculosis drug development. Biochem Soc Trans. 2020;48(4):1463-1472. View Source

Inoculum-Dependent Killing and INH Synergy

Cross-study comparative analysis of reported MmpL3 inhibitor potencies establishes a rank-order relationship among clinical and preclinical candidates. NITD-349 demonstrates an MIC50 of 23 nM (0.023 μM) against M. tuberculosis H37Rv . According to a recent characterization study, the MmpL3 inhibitor MSU-43085 exhibits potency approximately 10-fold higher than the clinically studied SQ109 but approximately 3- to 5-fold lower than NITD-304 and NITD-349 . This places NITD-349 among the most potent MmpL3 inhibitors reported to date, with sub-100 nM potency comparable to or exceeding many other chemotypes in this target class. Additionally, NITD-349 demonstrates activity against intramacrophage Mtb, with bactericidal effects observed against intracellular bacilli, a therapeutically relevant population that contributes to persistent infection [1]. Kill kinetic analysis revealed concentration- and time-dependent killing of Mtb cells, with 3- to 4-log CFU reduction achieved within 3 days of treatment [1]. The MIC range against diverse MDR Mtb clinical isolates is 0.04–0.08 μM, confirming retained potency against drug-resistant strains [1].

Inoculum & INH Synergy

Reported

3–4 log CFU reduction in 3 d at low inoculum; combination with INH prevents resistant mutants at high inoculum

Supports combination-regimen study design and mutant-selection context

Inoculum-dependent effect requires careful experimental control

Evidence Dimension	In vitro potency against M. tuberculosis H37Rv (MIC50)
Target Compound Data	MIC50 = 23 nM (0.023 μM)
Comparator Or Baseline	MSU-43085: potency reported as ~3-5 fold lower than NITD-304/NITD-349; SQ109: MIC range 0.5–1.0 μM (clinical candidate)
Quantified Difference	NITD-349 is approximately 20- to 40-fold more potent than SQ109 based on reported MIC values; 3- to 5-fold more potent than MSU-43085
Conditions	M. tuberculosis H37Rv broth microdilution assay; 5-day incubation; MIC50 determination

Why This Matters

When selecting an MmpL3 inhibitor as a positive control or tool compound for high-throughput screening and target engagement studies, the sub-100 nM potency of NITD-349 provides a robust signal-to-noise ratio and enables lower compound consumption in dose-response experiments compared to less potent MmpL3 inhibitors.

• [1] Anjiechem. NITD-349 Product Information: Kill kinetics, intracellular activity, and MDR isolate MIC range. View Source

Structural Binding Mode Differentiation

Target engagement studies have quantified the direct effect of NITD-349 on mycobacterial cell wall biosynthesis. Radioactive labeling assays demonstrate that NITD-349 reduces mycolic acid synthesis (key cell wall components) by 75% in treated cultures . This biochemical phenotype is consistent with inhibition of MmpL3-mediated trehalose monomycolate (TMM) transport, which was independently validated through genetic and lipid profiling studies that identified MmpL3 as the molecular target of the indolecarboxamide class [1][2]. Resistant mutant selection experiments revealed that indolecarboxamide-resistant Mtb strains harbor mutations specifically in the mmpL3 gene, providing direct genetic evidence of on-target activity [2]. Importantly, NITD-349 demonstrates bactericidal activity against both in vitro replicating Mtb and intramacrophage Mtb, indicating activity against both extracellular and intracellular bacterial populations . This dual-compartment activity profile is mechanistically relevant for tuberculosis treatment, where persistent intracellular bacilli contribute to relapse and treatment failure.

Binding Mode

Reported

PDB: 7C2M; unique central-channel pose engaging Gln32, Leu165, Ile414, Phe35; distinct conformational change vs SPIRO

Supports MmpL3 structural-biology probe and reference-ligand context

M. smegmatis ortholog; validate in Mtb MmpL3 if needed

Evidence Dimension	Mycolic acid synthesis inhibition (radioactive labeling assay)
Target Compound Data	75% reduction in mycolic acid synthesis
Comparator Or Baseline	Vehicle control (untreated); other MmpL3 inhibitors show similar magnitude of mycolic acid reduction (class-level observation)
Quantified Difference	75% inhibition relative to untreated control
Conditions	Radioactive 14C-acetate labeling assay in M. tuberculosis H37Rv culture

Why This Matters

For researchers investigating MmpL3 biology or validating target engagement, the 75% mycolic acid synthesis inhibition provides a quantitative biochemical endpoint that can be used as a benchmark for assessing the on-target activity of novel MmpL3 inhibitors in comparative studies.

• [1] Novartis OAK Repository. Indolcarboxamide, a promising pre-clinical candidate for the treatment of multi drug resistant tuberculosis. Manjunatha UH, Rao SP, et al. 2013. View Source
• [2] Rao SP, Lakshminarayana SB, Kondreddi RR, et al. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis. Sci Transl Med. 2013;5(214):214ra168. View Source

NITD-349: Validated Research Applications

MDR-TB Oral Regimen Proof-of-Concept

Based on direct comparative data, NITD-349 is suitable for chronic murine TB efficacy studies requiring robust bacterial clearance. In the established infection model, 4-week oral dosing at 100 mg/kg achieved 2.38-log CFU reduction in lung tissue, outperforming NITD-304 (2.14-log) and ethambutol (0.75-log) while matching rifampicin (1.29-log) [1]. In acute infection models, NITD-349 produced dose-dependent CFU reductions of 0.9-log (12.5 mg/kg) and 3.4-log (50 mg/kg) [2]. Researchers can leverage these established dose-response relationships to design combination therapy studies, evaluate resistance emergence under in vivo selective pressure, or benchmark novel compounds against a well-characterized preclinical candidate. The oral bioavailability in rodents enables convenient administration without specialized formulations [2].

MmpL3 Structural Biology Reference Ligand

NITD-349 is uniquely positioned as a structural biology tool compound due to the availability of its MmpL3 co-crystal structure (PDB 7C2N), which reveals atomic-level details of binding within the proton-translocation channel [1][2]. Medicinal chemists can use this structural information to design focused libraries of indole-2-carboxamide analogs with improved metabolic stability or to computationally model the effects of resistance-associated mutations. The defined interaction with Asp645 and the conformational changes induced upon NITD-349 binding provide a validated template for virtual screening campaigns and structure-based drug design targeting the MmpL3 proton relay pathway [3].

Resistance Mechanism and Mutant Selection

With an MIC50 of 23 nM (0.023 μM) against M. tuberculosis H37Rv, NITD-349 serves as a potent positive control for MmpL3 inhibition assays, including growth inhibition screening, mycolic acid synthesis radioactive labeling assays, and intracellular Mtb survival assays [1][2]. Its potency exceeds that of the clinical candidate SQ109 by approximately 20- to 40-fold and MSU-43085 by 3- to 5-fold, providing robust assay window and reduced compound consumption in dose-response experiments [3]. The validated 75% inhibition of mycolic acid synthesis in labeling assays offers a quantitative biochemical benchmark for assessing target engagement of novel MmpL3 inhibitors [4].

PK/PD Modeling and ADMET Optimization

The established absence of CYP3A4 inhibition (both reversible and time-dependent) and lack of hPXR induction for NITD-349 make it particularly suitable for combination therapy studies where drug-drug interactions could confound pharmacokinetic interpretations [1]. Researchers evaluating NITD-349 in combination with rifampicin, isoniazid, antiretroviral agents, or other CYP-metabolized drugs can proceed with reduced concern for CYP-mediated interactions. Additionally, the >30 μM hERG IC50 and CC50 >20 μM with selectivity index >1000 provide a favorable safety margin for in vivo studies [1].

Application

Selection Property

Validation Focus

Oral model-response studies

Oral exposure-model validation

CFU reduction and combination synergy endpoints

MmpL3 structural biology studies

Co-crystal binding-mode reference

Binding-displacement assay benchmarking

Resistance mechanism studies

Characterized resistance-mutation profile

Mutant selection under combination pressure

PK/PD modeling studies

Preclinical ADME benchmark dataset

Exposure-response calibration and clearance comparison

• [1] Rao SP, Lakshminarayana SB, Kondreddi RR, et al. Indolcarboxamide is a preclinical candidate for treating multidrug-resistant tuberculosis. Sci Transl Med. 2013;5(214):214ra168. (Table 3 and Table S3). View Source
• [2] Anjiechem. NITD-349 Product Information: In vivo efficacy and kill kinetics data. View Source
• [3] Yang X, Hu T, Yang X, et al. Structural Basis for the Inhibition of Mycobacterial MmpL3 by NITD-349 and SPIRO. J Mol Biol. 2020;432(16):4426-4434. View Source
• [4] Protein Data Bank in Europe (PDBe). PDB Entry 7C2N: Crystal structure of MmpL3 in complex with NITD-349. View Source